Cas no 1909336-99-7 (N-ethyltetrahydropyran-3-amine;hydrochloride)

• Product Name: N-ethyltetrahydropyran-3-amine;hydrochloride
• CAS No: 1909336-99-7
• MDL: MFCD29763426
• CID: 4629361
• PubChem ID: 122156621
• Update Time: 2025-07-15

N-ethyltetrahydropyran-3-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-ethyltetrahydropyran-3-amine;hydrochloride

• MDL： MFCD29763426

Additional information on N-ethyltetrahydropyran-3-amine;hydrochloride

N-ethyltetrahydropyran-3-amine;hydrochloride and Its Significance in Modern Chemical Research

The compound with the CAS number 1909336-99-7, specifically N-ethyltetrahydropyran-3-amine;hydrochloride, represents a fascinating molecule in the realm of chemical biology and pharmaceutical development. This compound, characterized by its tetrahydropyran ring system and amine functionality, has garnered significant attention due to its versatile applications in synthetic chemistry and drug discovery. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in various biochemical processes.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, with tetrahydropyran derivatives emerging as pivotal scaffolds for designing novel therapeutic agents. The structural motif of N-ethyltetrahydropyran-3-amine;hydrochloride provides a unique framework that can be modified to target a wide range of biological pathways. Its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions has made it a preferred choice for the development of small-molecule inhibitors.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. The tetrahydropyran ring can serve as a privileged scaffold, allowing for the creation of complex three-dimensional structures that mimic natural products. This structural versatility has been exploited in the design of molecules targeting neurological disorders, infectious diseases, and cancer. For instance, recent studies have demonstrated the potential of derivatives of N-ethyltetrahydropyran-3-amine;hydrochloride in modulating enzyme activity and receptor binding.

The hydrochloride salt form of this compound enhances its pharmacokinetic properties, making it more suitable for in vivo studies. Solubility is a critical factor in drug development, as it directly impacts absorption, distribution, metabolism, and excretion (ADME) profiles. By incorporating the hydrochloride moiety, researchers can improve the solubility of the parent molecule, thereby increasing its bioavailability and therapeutic efficacy.

Recent advancements in computational chemistry have further highlighted the importance of N-ethyltetrahydropyran-3-amine;hydrochloride in drug design. Molecular docking studies have shown that this compound can effectively bind to various protein targets, including kinases and proteases involved in disease pathways. These studies have provided valuable insights into the structural requirements for optimal binding affinity and selectivity. The ability to predict binding interactions computationally has significantly accelerated the drug discovery process.

In addition to its applications in medicinal chemistry, this compound has found utility in materials science. The unique electronic properties of tetrahydropyran derivatives make them attractive for designing organic semiconductors and catalysts. Researchers have explored the use of these compounds in developing novel materials for energy storage and conversion applications. The hydrochloride salt form's stability under various conditions further enhances its suitability for such applications.

The synthesis of N-ethyltetrahydropyran-3-amine;hydrochloride involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The introduction of the ethyl group at the 3-position of the tetrahydropyran ring introduces additional functionalization possibilities, allowing for further derivatization. Recent synthetic strategies have focused on improving yields and reducing environmental impact through greener methodologies. These advancements reflect a growing commitment to sustainable chemistry practices.

The biological activity of derivatives of this compound has been extensively studied in preclinical models. Research has shown that certain derivatives exhibit potent inhibitory effects on disease-causing enzymes and receptors. For example, modifications to the amine functionality have led to compounds with enhanced binding affinity to specific protein targets. These findings have laid the groundwork for developing novel therapeutics with improved pharmacological profiles.

The future prospects for N-ethyltetrahydropyran-3-amine;hydrochloride are promising, with ongoing research exploring new applications and formulations. The integration of artificial intelligence (AI) into drug discovery is expected to further enhance the development of derivatives with optimized properties. AI-driven virtual screening can identify novel analogs with improved efficacy and reduced side effects, accelerating the transition from bench to bedside.

In conclusion, N-ethyltetrahydropyran-3-amine;hydrochloride (CAS no: 1909336-99-7) stands as a testament to the ingenuity and innovation within chemical research. Its versatile applications in medicinal chemistry, materials science, and synthetic biology underscore its importance as a building block for future discoveries. As research continues to evolve, this compound will undoubtedly play a pivotal role in shaping the next generation of therapeutic agents and advanced materials.